Cas no 2228288-81-9 (4-(1-{imidazo1,2-apyridin-3-yl}ethyl)piperidine)
4-(1-{imidazo1,2-apyridin-3-yl}ethyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-{imidazo1,2-apyridin-3-yl}ethyl)piperidine
- 2228288-81-9
- EN300-1747931
- 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine
-
- Inchi: 1S/C14H19N3/c1-11(12-5-7-15-8-6-12)13-10-16-14-4-2-3-9-17(13)14/h2-4,9-12,15H,5-8H2,1H3
- InChI Key: LEYYYZJNKLISTM-UHFFFAOYSA-N
- SMILES: N1CCC(CC1)C(C)C1=CN=C2C=CC=CN12
Computed Properties
- Exact Mass: 229.157897619g/mol
- Monoisotopic Mass: 229.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 29.3Ų
4-(1-{imidazo1,2-apyridin-3-yl}ethyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1747931-0.05g |
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine |
2228288-81-9 | 0.05g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1747931-0.1g |
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine |
2228288-81-9 | 0.1g |
$1307.0 | 2023-09-20 | ||
| Enamine | EN300-1747931-0.25g |
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine |
2228288-81-9 | 0.25g |
$1366.0 | 2023-09-20 | ||
| Enamine | EN300-1747931-0.5g |
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine |
2228288-81-9 | 0.5g |
$1426.0 | 2023-09-20 | ||
| Enamine | EN300-1747931-1.0g |
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine |
2228288-81-9 | 1g |
$1485.0 | 2023-06-03 | ||
| Enamine | EN300-1747931-2.5g |
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine |
2228288-81-9 | 2.5g |
$2912.0 | 2023-09-20 | ||
| Enamine | EN300-1747931-5.0g |
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine |
2228288-81-9 | 5g |
$4309.0 | 2023-06-03 | ||
| Enamine | EN300-1747931-10.0g |
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine |
2228288-81-9 | 10g |
$6390.0 | 2023-06-03 | ||
| Enamine | EN300-1747931-1g |
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine |
2228288-81-9 | 1g |
$1485.0 | 2023-09-20 | ||
| Enamine | EN300-1747931-5g |
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine |
2228288-81-9 | 5g |
$4309.0 | 2023-09-20 |
4-(1-{imidazo1,2-apyridin-3-yl}ethyl)piperidine Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 4-(1-{imidazo1,2-apyridin-3-yl}ethyl)piperidine
Introduction to 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine (CAS No. 2228288-81-9)
4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine (CAS No. 2228288-81-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidines and features a unique structural motif that includes an imidazo[1,2-a]pyridine moiety. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for drug development.
The chemical structure of 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine is characterized by a piperidine ring substituted with an ethyl group, which is itself substituted with an imidazo[1,2-a]pyridine moiety. This intricate structure provides a foundation for its pharmacological properties, including its ability to interact with specific biological targets. Recent studies have highlighted the compound's potential as a modulator of various receptors and enzymes, which are crucial in the treatment of neurological and psychiatric disorders.
In the realm of neurological disorders, 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine has shown promise in preclinical studies for its potential to modulate the serotonin and dopamine systems. These neurotransmitter systems play a pivotal role in mood regulation and cognitive function, making them key targets for the development of new treatments for conditions such as depression and schizophrenia. Research has demonstrated that the compound can selectively bind to serotonin receptors (5-HT receptors) and dopamine receptors (D2 receptors), thereby modulating their activity in a manner that could be beneficial for patients.
Beyond its potential in treating neurological disorders, 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This anti-inflammatory effect suggests that 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine could be developed as a therapeutic agent for conditions characterized by chronic inflammation.
The pharmacokinetic properties of 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine have also been extensively studied. Research has demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good bioavailability, which is crucial for its potential use as an oral medication. Additionally, the compound has been shown to have low toxicity and good safety margins in preclinical studies, further supporting its potential for clinical development.
In terms of clinical trials, early-phase studies are currently underway to evaluate the safety and efficacy of 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine in human subjects. These trials are focused on assessing the compound's pharmacokinetic profile and its effects on biomarkers associated with neurological and inflammatory disorders. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.
The future outlook for 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine is promising. Ongoing research continues to explore its potential applications in various therapeutic areas, including neurology and immunology. The compound's unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. As more data becomes available from clinical trials, it is anticipated that 4-(1-{imidazo[1,2-a]pyridin-3-yl}ethyl)piperidine will play a significant role in advancing the treatment options for patients suffering from neurological and inflammatory disorders.
2228288-81-9 (4-(1-{imidazo1,2-apyridin-3-yl}ethyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)